Cas no 169750-42-9 (tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate)
Tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate is a fluorinated pyrrolidine derivative commonly used as an intermediate in pharmaceutical synthesis. Its key advantages include the presence of a fluorine atom, which enhances metabolic stability and binding affinity in drug molecules, and the tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective amine protection and deprotection in multistep syntheses. The cis-configuration of the 4-fluoro and 3-carbamate substituents provides stereochemical control, making it valuable for designing bioactive compounds. This compound is particularly useful in medicinal chemistry for developing CNS-targeting agents, protease inhibitors, and other therapeutic molecules requiring rigid, fluorinated scaffolds. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.
169750-42-9 structure
Product Name:tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
CAS No:169750-42-9
MF:C9H17FN2O2
MW:204.241885900497
MDL:MFCD18791660
CID:905199
PubChem ID:70112905
Update Time:2025-06-29
tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [(3R,4S)-4-fluoro-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel-
- tert-Butyl (cis-4-fluoropyrrolidin-3-yl)carbamate
- cis-(3-Boc-amino)-4-fluoropyrrolidine
- tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
- tert-Butyl (4-fluoropyrrolidin-3-yl)carbamate
- TERT-BUTYL N-(4-FLUOROPYRROLIDIN-3-YL)CARBAMATE
- TERT-BUTYL (4-FLUORO-3-PYRROLIDINYL)CARBAMATE
- tert-Butyl ((3R,4S)-4-fluoropyrrolidin-3-yl)carbamate
- (3-Boc-amino)-4-fluoropyrrolidine
- tert-butyl (trans-4-fluoropyrrolidin-3-yl)carbamate
- tert-Butyl ((3R,4R)-4-fluoropyrrolidin-3-yl)carbamate
- Carbamic acid, N-[(3S,4R)-4-fluoro-3-pyrrol
- cis-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
- (3R,4S)-3-(Boc-amino)-4-fluoropyrrolidine
- AKOS027253325
- A882076
- (3r,4s)-3-(boc-amino)-4-fluoro-pyrrolidine
- CS-0058651
- 1033718-91-0
- MFCD24368650
- cis-3-(boc-amino)-4-fluoropyrrolidine
- tert-butyl (3R,4S)-4-fluoropyrrolidin-3-ylcarbamate
- tert-butyl((3R,4S)-4-fluoropyrrolidin-3-yl)carbamate
- 169750-42-9
- tert-Butyl N-[(3R,4S)-4-fluoropyrrolidin-3-yl]carbamate
- (3R,4S)-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
- AS-34554
- Carbamic acid, (4-fluoro-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, cis-
- PB38722
- SCHEMBL7505549
-
- MDL: MFCD18791660
- Inchi: 1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-7-5-11-4-6(7)10/h6-7,11H,4-5H2,1-3H3,(H,12,13)/t6-,7+/m0/s1
- InChI Key: BZSDDSIFAGBZLT-NKWVEPMBSA-N
- SMILES: F[C@H]1CNC[C@H]1NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 204.12740595g/mol
- Monoisotopic Mass: 204.12740595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 0.8
tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate Pricemore >>
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| Alichem | A109006980-250mg |
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rel-(tert-Butyl ((3S,4R)-4-fluoropyrrolidin-3-yl)carbamate) |
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rel-(tert-Butyl ((3S,4R)-4-fluoropyrrolidin-3-yl)carbamate) |
169750-42-9 | 5g |
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| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B894307-1g |
tert-Butyl (cis-4-fluoropyrrolidin-3-yl)carbamate |
169750-42-9 | 97% | 1g |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS443-250mg |
tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS443-100mg |
tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate |
169750-42-9 | 97% | 100mg |
547CNY | 2021-05-08 |
tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:169750-42-9)tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
Order Number:A882076
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:05
Price ($):566.0
Email:sales@amadischem.com
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:169750-42-9)tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
Purity:99%
Quantity:5g
Price ($):566.0